5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 4-(trifluoromethyl)benzenecarboxylate

• IUPAC Name: (5-methyl-2-pyridin-4-yl-1,3-thiazol-4-yl) 4-(trifluoromethyl)benzoate
• InChI: InChI=1S/C17H11F3N2O2S/c1-10-14(22-15(25-10)11-6-8-21-9-7-11)24-16(23)12-2-4-13(5-3-12)17(18,19)20/h2-9H,1H3
• InChI Key: QTJOEQPXRAJNRX-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(S1)C2=CC=NC=C2)OC(=O)C3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C17H11F3N2O2S
• Molecular Weight: 364.3 g/mol

Description

The compound “5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 4-(trifluoromethyl)benzenecarboxylate” is a complex organic molecule. It contains a pyridine ring, a thiazole ring, and a trifluoromethyl group attached to a benzene ring.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent rings and groups. Unfortunately, without more specific information or a detailed study, it’s difficult to provide an accurate analysis.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its exact structure and the conditions under which the reactions take place. Pyridinium salts, for example, have been highlighted for their synthetic routes and reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its molecular structure. These could include its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

Synthesis of Novel Thiazole Derivatives

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Antitumor Activity

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Anti-Fibrosis Activity

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Inhibition of Collagen Expression

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Pharmaceutical Testing

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Development of Novel Anti-Fibrotic Drugs

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Mechanism of Action

Target of Action

The compound “5-Methyl-2-(4-pyridinyl)-1,3-thiazol-4-yl 4-(trifluoromethyl)benzenecarboxylate” is a complex organic molecule that contains a thiazole ring. Thiazoles are a type of heterocyclic compound that are found in many pharmaceuticals and biologically active molecules . They are known to interact with a variety of biological targets, but without specific studies, it’s hard to predict the exact target of this compound.

Mode of Action

The mode of action of a compound is determined by its interactions with its biological target. Thiazoles can act through a variety of mechanisms depending on their exact structure and the target they interact with .

Biochemical Pathways

Thiazoles are involved in a wide range of biochemical pathways. They can act as inhibitors or activators of enzymes, modulate ion channels, or interact with receptors . The exact pathways affected by this compound would depend on its specific target.

Result of Action

The molecular and cellular effects of a compound depend on its mode of action and the biochemical pathways it affects. Thiazoles have been found to have a wide range of effects, including antibacterial, antifungal, anti-inflammatory, and anticancer activities .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact properties. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

The future research directions for this compound could involve further exploration of its potential biological activities, such as its neuroprotective and anti-inflammatory properties.